Cas no 1224175-32-9 (1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid
• CAS No: 1224175-32-9
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 5882772
• PubChem ID: 165731572
• Update Time: 2025-05-22

1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-658555
• 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid
• 1224175-32-9

• Inchi： 1S/C8H9BrN2O2/c9-6-4-10-11(5-6)8(7(12)13)2-1-3-8/h4-5H,1-3H2,(H,12,13)
• InChI Key： CCYVNFLEOCWRQO-UHFFFAOYSA-N
• SMILES： BrC1C=NN(C=1)C1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 243.98474g/mol
• Monoisotopic Mass: 243.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 55.1Ų

Additional information on 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS No. 1224175-32-9)

1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid (CAS No. 1224175-32-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclobutane and pyrazole moieties, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a carboxylic acid functional group and a bromine substituent, enables diverse chemical modifications, making it valuable for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid stems from their role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers frequently explore its potential as a building block for small-molecule inhibitors targeting enzymes or receptors implicated in diseases. Additionally, its 4-bromo-1H-pyrazole component aligns with trends in covalent drug design, a hot topic in medicinal chemistry due to its potential for enhanced selectivity and potency.

From a synthetic perspective, CAS 1224175-32-9 exemplifies the convergence of scaffold diversity and functional group compatibility. The cyclobutane ring introduces strain, which can influence conformational preferences in derived compounds—a property leveraged in optimizing pharmacokinetic profiles. Meanwhile, the carboxylic acid group facilitates derivatization into amides, esters, or other derivatives, expanding utility in high-throughput screening libraries. Such features resonate with industry demands for modular and scalable intermediates.

Environmental and regulatory considerations also shape the discourse around 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid. With increasing emphasis on green chemistry, researchers investigate solvent-free or catalytic methods to incorporate this compound into sustainable workflows. Its halogenated pyrazole unit further invites studies on biodegradability and eco-friendly alternatives, addressing concerns raised by environmentally conscious stakeholders.

In analytical contexts, CAS 1224175-32-9 poses intriguing questions about structure-activity relationships (SAR). Computational tools like molecular docking and QSAR modeling are often employed to predict its interactions with biological targets, reflecting the integration of AI-driven drug discovery in contemporary research. These approaches align with frequent search queries such as "pyrazole derivatives in drug design" or "cyclobutane-based bioactive compounds," underscoring its relevance in academic and industrial settings.

Looking ahead, 1-(4-bromo-1H-pyrazol-1-yl)cyclobutane-1-carboxylic acid is poised to remain a focal point in precision chemistry. Its adaptability to click chemistry reactions and compatibility with late-stage functionalization techniques position it as a key player in the development of next-generation therapeutics and functional materials. As innovation accelerates, this compound exemplifies how tailored molecular architectures can address complex scientific and societal needs.